4-Chloro-5,6-dimethylnicotinic acid

• Molecular Formula: C8H8ClNO2
• Molecular Weight: 185.61 g/mol
• IUPAC Name: 4-chloro-5,6-dimethylpyridine-3-carboxylic acid
• InChI: InChI=1S/C8H8ClNO2/c1-4-5(2)10-3-6(7(4)9)8(11)12/h3H,1-2H3,(H,11,12)
• InChI Key: QEFSXPKVBVNSHB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CN=C1C)C(=O)O)Cl

Description

4-Chloro-5,6-dimethylnicotinic acid is a derivative of nicotinic acid, characterized by the presence of a chlorine atom at the 4th position and methyl groups at the 5th and 6th positions of the pyridine ring. Its molecular formula is C8H8ClNO2, and it has a molecular weight of 185.61 g/mol . This compound is used as a building block in various chemical syntheses and has applications in medicinal chemistry and material science.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Chloro-5,6-dimethylnicotinic acid typically involves the chlorination of 5,6-dimethylnicotinic acid. One common method includes the use of thionyl chloride (SOCl2) as a chlorinating agent. The reaction is carried out under reflux conditions, where 5,6-dimethylnicotinic acid is treated with thionyl chloride in the presence of a solvent like dichloromethane. The reaction mixture is then heated to reflux, and the product is isolated by filtration and purification techniques .

Industrial Production Methods: In an industrial setting, the production of this compound may involve continuous flow processes to ensure higher yields and purity. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reagent concentration can optimize the production process. Additionally, the implementation of green chemistry principles, such as solvent recycling and waste minimization, can enhance the sustainability of the production process .

Chemical Reactions Analysis

Types of Reactions: 4-Chloro-5,6-dimethylnicotinic acid undergo